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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanol

CAS No.: 3971-28-6

Cat. No.: B1605047 Get Quote

Introduction: The Structural Advantage of 1,3-CHDM
1,3-Cyclohexanedimethanol is a cycloaliphatic diol often overshadowed by its 1,4-isomer.

However, in precision polymer engineering, 1,3-CHDM offers unique steric properties.[1] Unlike

the linear, symmetrical 1,4-CHDM which promotes crystallinity and high melting points, 1,3-

CHDM introduces a "kink" in the polymer backbone.[1]

Key Differentiators
Feature 1,4-CHDM (Standard) 1,3-CHDM (Specialty)

Conformation Linear, Symmetrical Angular (Kinked)

Primary Effect
Increases

, Promotes Crystallinity

Suppresses Crystallinity,

Increases Solubility

State at RT Solid (Waxy)
Liquid or Low-Melting Solid

(Isomer dependent)

Application PETG bottles, Fibers
High-solids coatings, Optical

resins, Flexible PUs

Stereochemistry Note: 1,3-CHDM exists as cis (diequatorial or diaxial) and trans (equatorial-

axial) isomers.[1] The commercial grade is typically a mixture.[1] The cis isomer is
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thermodynamically more stable in the 1,3-configuration, whereas the trans isomer is more

stable in the 1,4-configuration.[1] This inversion of stability is crucial for understanding reactivity

and final polymer morphology.[1]

Material Science Fundamentals
The "Kink" Effect in Polyesters
Incorporating 1,3-CHDM into a polyester backbone (e.g., reacting with Terephthalic Acid)

prevents the efficient packing of polymer chains.[1]

Mechanism: The 1,3-substitution pattern creates a bond angle that disrupts the lattice

structure.[1]

Result: This lowers the melting temperature (

) and slows crystallization rates, making it ideal for transparent, amorphous thermoplastics or
low-temperature cure coatings.[1]

Hard Segment Disruption in Polyurethanes
In polyurethanes, 1,3-CHDM acts as a chain extender or soft-segment modifier.[1]

Mechanism: It interferes with the hydrogen bonding alignment between urethane linkages

(hard segments).[1]

Result: This yields polyurethanes with higher optical clarity (reduced domain separation) and

improved solubility in less toxic solvents (e.g., MEK vs. DMF).[1]

Protocol A: Synthesis of Amorphous Copolyesters
Objective: Synthesize a high-molecular-weight, amorphous copolyester using 1,3-CHDM to

modify crystallinity. Target Application: Optical films or drug-delivery matrix (biodegradable if

aliphatic diacids are used).[1]

Reagents & Equipment[1][2][3]
Monomers: Dimethyl Terephthalate (DMT), 1,3-CHDM (excess), Ethylene Glycol (optional

comonomer).[1]
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Catalyst: Titanium(IV) butoxide (TBT) or Titanium(IV) isopropoxide (100-300 ppm).[1]

Equipment: Stainless steel autoclave or glass reactor with mechanical stirrer, nitrogen inlet,

and vacuum line (< 1 mmHg capability).

Step-by-Step Methodology
1. Transesterification (Ester Interchange)

Charge: Load DMT and 1,3-CHDM into the reactor. Use a molar ratio of 1:1.2 to 1:2.0

(Diacid:Diol).[1][2] The excess diol is required to drive the equilibrium.[1]

Catalyst: Add TBT (150 ppm relative to theoretical polymer yield).

Reaction: Heat to 180–200°C under continuous Nitrogen flow.

Observation: Methanol evolution indicates reaction progress.[1] Maintain temp until

theoretical methanol yield is collected (approx. 2-4 hours).

Critical Check: Ensure the column temperature does not exceed 65°C to prevent loss of 1,3-

CHDM (B.P. ~280°C, but volatile under flow).[1]

2. Polycondensation

Ramp: Increase temperature to 260–275°C.

Vacuum: Gradually apply vacuum over 45 minutes to reach < 1 mmHg (Torr). Caution: Rapid

vacuum application causes foaming.[1]

Reaction: Hold at max temp and full vacuum for 2-3 hours. The viscosity will rise significantly.

[1]

Torque Monitoring: Stop reaction when stirrer torque reaches the target value (correlated to

> 20,000 g/mol ).

3. Discharge

Break vacuum with Nitrogen.[1] Extrude the polymer melt into a water bath and pelletize.[1]
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Workflow Diagram (Polyester)
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Caption: Melt phase polycondensation workflow for 1,3-CHDM based polyesters.

Protocol B: Polyurethane Chain Extension
Objective: Use 1,3-CHDM as a chain extender to tune the hard segment of a thermoplastic

polyurethane (TPU).[1] Target Application: Transparent medical tubing or flexible coatings.[1]
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Reagents
Prepolymer: MDI-based prepolymer (e.g., 4,4'-Methylene diphenyl diisocyanate reacted with

Polytetramethylene ether glycol).[1]

Chain Extender: 1,3-CHDM (Dried, water content < 0.05%).[1]

Catalyst: Dibutyltin Dilaurate (DBTDL) (Optional, 0.01%).[1]

Solvent: DMF or MEK (if solution polymerization).[1]

Step-by-Step Methodology
1. Prepolymer Preparation (If not purchased)[1]

React Polyol with excess Diisocyanate (NCO/OH ratio ~ 2:[1]1) at 80°C for 2 hours.

Titrate %NCO to confirm theoretical endpoint.

2. Chain Extension Calculation

Calculate the required mass of 1,3-CHDM (

) to react with remaining isocyanate groups.[1]

Formula:

[1]

Note:

g/eq.[1] Maintain an Isocyanate Index of 1.02–1.05.[1]

3. Extension Reaction

Temperature: Heat prepolymer to 60–80°C.

Addition: Add 1,3-CHDM. Because 1,3-CHDM is often liquid or low-melting, it mixes faster

than solid extenders like HQEE.[1]
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Mixing: Vigorously mix (high shear) for 30-60 seconds until homogeneous.

Curing: Pour into pre-heated Teflon molds. Cure at 100°C for 16-24 hours.

Workflow Diagram (Polyurethane)
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Caption: Two-step polyurethane synthesis utilizing 1,3-CHDM as a chain extender.

Troubleshooting & Validation
Quality Control Table
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Parameter Method
Target
Specification

Troubleshooting

Intrinsic Viscosity (IV)

Ubbelohde

Viscometer

(Phenol/TCE)

0.6 – 0.8 dL/g

Low IV: Increase

vacuum time or check

for moisture in

monomers.[1]

Glass Transition (

)

DSC (2nd Heat,

10°C/min)

60°C – 85°C

(Formulation

dependent)

Low

: Too much aliphatic

comonomer or

degradation.[1]

Color (b)* Colorimeter < 2.0 (Clear/White)

Yellowing: Oxidation

(O2 leak) or Catalyst

degradation (Ti).[1]

Add phosphorus

stabilizer.[1]

Composition H-NMR (CDCl3/TFA)
Confirm 1,3-CHDM

ratio

Check for loss of diol

during vacuum stage.

Validation of Structure
To verify the incorporation of 1,3-CHDM versus 1,4-CHDM, use Carbon-13 NMR.[1]

1,3-CHDM: Distinct shifts for ring carbons due to lower symmetry.[1]

Isomer Ratio: Integration of ring protons in H-NMR can distinguish cis vs trans content,

which correlates to the final

of the polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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